Cas no 868249-04-1 (Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt)

• Product Name: Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt
• CAS No: 868249-04-1
• MF: C₄₉H₇₃N₉O₁₀
• MW: 948.158232450485
• CID: 4552832
• Update Time: 2025-05-23

Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt Chemical and Physical Properties

Names and Identifiers

• Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine Trifluoroacetate
• NPFNUIWQTKTMBD-YONGAKAZSA-N
• Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt

• Inchi： 1S/C49H73N9O10/c1-7-30(6)42(58-47(65)39(25-31-15-9-8-10-16-31)55-43(61)34(51)23-28(2)3)48(66)53-36(20-21-41(59)60)44(62)57-40(26-32-27-52-35-18-12-11-17-33(32)35)46(64)56-38(24-29(4)5)45(63)54-37(49(67)68)19-13-14-22-50/h8-12,15-18,27-30,34,36-40,42,52H,7,13-14,19-26,50-51H2,1-6H3,(H,53,66)(H,54,63)(H,55,61)(H,56,64)(H,57,62)(H,58,65)(H,59,60)(H,67,68)/t30-,34-,36-,37-,38-,39-,40-,42-/m0/s1
• InChI Key： NPFNUIWQTKTMBD-YONGAKAZSA-N
• SMILES： C(O)(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](N)CC(C)C)CC1=CC=CC=C1)[C@@H](C)CC)CCC(O)=O)CC1C2=C(NC=1)C=CC=C2)CC(C)C)CCCCN

Additional information on Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt

Research Brief on Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt (CAS: 868249-04-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of peptide-based therapeutics, particularly those targeting specific biological pathways. One such compound of interest is Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt (CAS: 868249-04-1), a synthetic peptide with potential applications in drug development and biomedical research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The peptide sequence Leu-Phe-Ile-Glu-Trp-Leu-Lys (LFIEWLK) has been investigated for its role in modulating protein-protein interactions, particularly in the context of inflammation and immune response. Recent studies have demonstrated that the trifluoroacetate (TFA) salt form of this peptide enhances its solubility and stability, making it more suitable for in vitro and in vivo applications. Researchers have employed solid-phase peptide synthesis (SPPS) to produce high-purity batches of this compound, with CAS number 868249-04-1 serving as a unique identifier in chemical databases.

A 2023 study published in the Journal of Medicinal Chemistry explored the mechanism of action of LFIEWLK xTFA Salt, revealing its ability to inhibit the NF-κB signaling pathway. This finding is particularly relevant for the development of anti-inflammatory drugs, as NF-κB plays a central role in the regulation of immune responses. The study utilized a combination of molecular docking simulations and cell-based assays to demonstrate the peptide's binding affinity for key proteins in this pathway.

Further investigations have focused on the pharmacokinetic properties of LFIEWLK xTFA Salt. A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters (2024) showed that the peptide exhibits improved bioavailability when administered via subcutaneous injection, with a half-life of approximately 3.5 hours in rodent models. These findings suggest that formulation optimization could further enhance the compound's therapeutic potential.

From a structural perspective, the presence of multiple aromatic residues (Phe, Trp) in the peptide sequence contributes to its ability to penetrate cell membranes and interact with intracellular targets. The isoleucyl and leucyl residues provide hydrophobic stability, while the glutamyl and lysine residues offer charged interactions that may be crucial for target binding specificity. These structural features have been characterized using techniques such as circular dichroism spectroscopy and nuclear magnetic resonance (NMR).

Current research directions include exploring the peptide's potential in oncology applications, particularly in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated synergistic effects when LFIEWLK xTFA Salt was co-administered with standard chemotherapeutic agents in breast cancer cell lines. However, these findings require further validation in animal models before clinical translation.

In conclusion, Leucyl-Phenylalanyl-Isoleucyl-Glutamyl-Tryptophyl-Leucyl-Lysine xTFA Salt (868249-04-1) represents a promising candidate for drug development, with demonstrated activity in modulating inflammatory pathways and potential applications in cancer therapy. Ongoing research is focused on optimizing its pharmacological properties and expanding its therapeutic indications. Future studies should address challenges related to oral bioavailability and potential off-target effects to fully realize the clinical potential of this compound.